Cas no 1806923-86-3 (3-Amino-5-chloromethyl-2-methylpyridine)

• Product Name: 3-Amino-5-chloromethyl-2-methylpyridine
• CAS No: 1806923-86-3
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• CID: 4803535
• Update Time: 2025-10-29

3-Amino-5-chloromethyl-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloromethyl-2-methylpyridine

• Inchi： 1S/C7H9ClN2/c1-5-7(9)2-6(3-8)4-10-5/h2,4H,3,9H2,1H3
• InChI Key： STJYINIPOGTTQB-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C)C(=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 1
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-5-chloromethyl-2-methylpyridine

Comprehensive Overview of 3-Amino-5-chloromethyl-2-methylpyridine (CAS No. 1806923-86-3)

3-Amino-5-chloromethyl-2-methylpyridine (CAS No. 1806923-86-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, featuring an amino group at the 3-position, a chloromethyl group at the 5-position, and a methyl group at the 2-position. Its versatility in synthetic chemistry makes it a valuable intermediate for developing active pharmaceutical ingredients (APIs) and crop protection agents.

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To summarize, 3-Amino-5-chloromethyl-2-methylpyridine (CAS No. 1806923-86-3) bridges multiple scientific disciplines, from medicinal chemistry to material science. Its adaptability to modern synthetic methodologies and alignment with industry trends ensure its continued relevance. Future research may unlock further applications in bioconjugation or polymeric materials, solidifying its role as a high-value chemical building block.